Cas no 115316-00-2 (1H-Pyrazole-3-carboxylic acid, 1-(4-methylphenyl)-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(4-methylphenyl)-, methyl ester
• CAS No: 115316-00-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1204717
• PubChem ID: 14129279
• Update Time: 2025-04-20

1H-Pyrazole-3-carboxylic acid, 1-(4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-methylphenyl)-, methyl ester
• WIEWJHBSPNJQFF-UHFFFAOYSA-N
• SCHEMBL9682529
• F97926
• methyl 1-(4-methylphenyl)-pyrazole-3-carboxylate
• 115316-00-2
• METHYL 1-(4-METHYLPHENYL)-1H-PYRAZOLE-3-CARBOXYLATE

• Inchi： 1S/C12H12N2O2/c1-9-3-5-10(6-4-9)14-8-7-11(13-14)12(15)16-2/h3-8H,1-2H3
• InChI Key： WIEWJHBSPNJQFF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12